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Compound of Interest

Compound Name: BAY885

Cat. No.: B2732229 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential information and a step-by-step approach to the

safe disposal of BAY885, a potent and selective ERK5 inhibitor used in research. Adherence to

these procedures is paramount to ensure personal safety and compliance with regulatory

standards.

Core Safety and Handling Principles
Before initiating any disposal process, it is crucial to be familiar with the properties and hazards

of BAY885. All handling and disposal activities should be conducted in a designated area, such

as a fume hood, while wearing appropriate personal protective equipment (PPE), including

safety goggles, gloves, and a lab coat.

Quantitative Data Summary
While specific disposal-related quantitative data for BAY885 is not readily available, its known

chemical properties are essential for informing safe handling and disposal strategies.
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Property Value Citation

Molecular Formula C25H28F3N7O2 [1]

Molecular Weight 515.53 g/mol [1][2]

Form Powder

Color White to beige

Solubility
DMSO: 16.67 mg/mL (32.34

mM)
[1][2]

Storage Temperature -20°C [1]

Storage Class Code 11 - Combustible Solids

Water Hazard Class (WGK)
WGK 3 (severe hazard to

water)

Step-by-Step Disposal Protocol for BAY885
The following protocol is a general guideline. Always consult and adhere to your institution's

specific safety protocols and local, state, and federal regulations for chemical waste disposal.

Step 1: Initial Assessment and Segregation

Identify the Waste Stream: Determine if the BAY885 waste is in solid form (e.g., expired or

unused powder), in solution (e.g., dissolved in DMSO), or part of a mixture with other

chemicals.

Segregate Waste: Do not mix BAY885 waste with other chemical waste streams unless

explicitly permitted by your institution's hazardous waste management plan.[3] Improper

mixing can lead to unforeseen chemical reactions.

Step 2: Preparing Solid BAY885 Waste for Disposal

Containerization: Place the solid BAY885 powder in a clearly labeled, sealed, and puncture-

resistant container.
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Labeling: The label should include the chemical name ("BAY885"), the CAS number

(2307249-33-6), and any relevant hazard symbols (e.g., combustible solid).[4]

Documentation: Maintain a detailed inventory of the waste being disposed of, including the

quantity.[4]

Step 3: Preparing Liquid BAY885 Waste for Disposal

Solvent Consideration: BAY885 is often dissolved in solvents like DMSO. The disposal

method will be dictated by the hazards of the solvent as well as the solute.

Containerization: Transfer the liquid waste into a designated, leak-proof, and chemically

compatible waste container.

Labeling: Clearly label the container with the full contents, including "BAY885," the solvent

used (e.g., "in DMSO"), approximate concentrations, and any associated hazard warnings.

Step 4: Storage Pending Disposal

Store the sealed and labeled waste containers in a designated, well-ventilated, and secure

hazardous waste accumulation area.

Ensure the storage area is away from heat, sparks, and open flames, as BAY885 is a

combustible solid.[5]

Step 5: Final Disposal

Contact EH&S: Arrange for the collection of the hazardous waste through your institution's

Environmental Health and Safety (EH&S) department or a licensed hazardous waste

disposal contractor.

Regulatory Compliance: Ensure that all transportation and final disposal methods comply

with Department of Transportation (DOT) and Environmental Protection Agency (EPA)

regulations.[4]

Visualizing the Disposal Workflow
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To further clarify the procedural logic, the following diagrams illustrate the decision-making

process and workflow for the proper disposal of BAY885.
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Caption: Workflow for the disposal of solid and liquid BAY885 waste.
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Caption: Decision-making process for the segregation of BAY885 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

2. BAY885 | ERK | TargetMol [targetmol.com]

3. medprodisposal.com [medprodisposal.com]

4. Chemical Disposal and Decommissioning | Lab Manager [labmanager.com]

5. vigon.com [vigon.com]

To cite this document: BenchChem. [Navigating the Safe Disposal of BAY885: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2732229#bay885-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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